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Compound of Interest

Compound Name: 4-Propylnonan-4-ol

Cat. No.: B14729422

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of 4-Propylnonan-4-ol, including its physicochemical properties,
likely synthesis route in the absence of readily available commercial suppliers, and a
conceptual workflow for its acquisition and quality control.

Introduction

4-Propylnonan-4-ol (CAS No. 5340-77-2) is a tertiary alcohol with the molecular formula
C12H260.[1] Its structure consists of a nonane backbone with a propyl group and a hydroxyl
group both attached to the fourth carbon atom. Due to its structure, it is a chiral compound. The
limited commercial availability of 4-Propylnonan-4-ol suggests that it is primarily used in
specialized research applications rather than large-scale industrial processes. Researchers
interested in this compound may need to consider custom synthesis.

Physicochemical Properties

Quantitative data for 4-Propylnonan-4-ol is primarily derived from computational models and
databases such as PubChem, owing to the scarcity of supplier-provided experimental data.
The following table summarizes key computed physicochemical properties.
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Property Value Source
Molecular Formula C12H260 PubChem[1]
Molecular Weight 186.34 g/mol PubChem[1]
CAS Number 5340-77-2 PubChem[1]
Appearance No data available

Boiling Point (Predicted) 224.5 1+ 8.0 °C at 760 mmHg PubChem
Density (Predicted) 0.84£0.1 g/cm?3 PubChem
pKa (Predicted) 19.8+0.4 PubChem
LogP (Predicted) 4.4 PubChem

Commercial Availability

As of late 2025, 4-Propylnonan-4-ol does not appear to be readily available from major
chemical suppliers. While indexed by some chemical databases, specific product listings with
purities and prices are largely absent. Dayang Chem has been listed as a potential supplier in
chemical indices, but direct product information is not easily accessible.[2] This suggests that
researchers will likely need to engage a custom synthesis provider to obtain this compound.

Experimental Protocols: Synthesis of 4-
Propylnonan-4-ol

Given the lack of off-the-shelf availability, a common and effective method for the synthesis of
4-Propylnonan-4-ol is through the use of a Grignard reaction. This reaction is a cornerstone of
organic chemistry for the formation of carbon-carbon bonds.

Reaction: The synthesis would involve the reaction of an appropriate ketone with a Grignard
reagent. Specifically, pentan-4-one can be reacted with propylmagnesium bromide.

Step-by-Step Methodology:

o Preparation of Grignard Reagent:
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o In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel,
and a nitrogen inlet, magnesium turnings are placed.

o Anhydrous diethyl ether is added to cover the magnesium.

o A solution of 1-bromopropane in anhydrous diethyl ether is added dropwise from the
dropping funnel. The reaction is initiated, which is evident by the formation of bubbles and
a cloudy appearance. The mixture is stirred until the magnesium is consumed.

e Grignard Reaction:

o The flask containing the freshly prepared propylmagnesium bromide is cooled in an ice
bath.

o A solution of pentan-4-one in anhydrous diethyl ether is added dropwise with continuous
stirring.

o After the addition is complete, the reaction mixture is allowed to warm to room
temperature and stirred for several hours to ensure the reaction goes to completion.

e Work-up and Purification:

o The reaction is quenched by the slow, careful addition of a saturated aqueous solution of
ammonium chloride.

o The ethereal layer is separated, and the aqueous layer is extracted with diethyl ether.

o The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,
and the solvent is removed under reduced pressure.

o The crude product is then purified by fractional distillation or column chromatography to
yield pure 4-Propylnonan-4-ol.

Quality Control: The identity and purity of the synthesized 4-Propylnonan-4-ol should be
confirmed using standard analytical techniques such as:

* Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b14729422?utm_src=pdf-body
https://www.benchchem.com/product/b14729422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14729422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the

molecular weight.

« Infrared (IR) Spectroscopy: To identify the presence of the hydroxyl functional group.

Visualizations
Custom Synthesis and Quality Control Workflow

The following diagram illustrates a typical workflow for the custom synthesis and subsequent
quality control of 4-Propylnonan-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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